7-Chloro-1-(3,4-dimethoxyphenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 7-chloro-1-(3,4-dimethoxyphenyl)-2-(2-morpholin-4-ylethyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C25H25ClN2O6/c1-31-19-5-3-15(13-20(19)32-2)22-21-23(29)17-14-16(26)4-6-18(17)34-24(21)25(30)28(22)8-7-27-9-11-33-12-10-27/h3-6,13-14,22H,7-12H2,1-2H3
• InChI Key: LYDNFHFWZAMDRY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2C3=C(C(=O)N2CCN4CCOCC4)OC5=C(C3=O)C=C(C=C5)Cl)OC
• Molecular Formula: C25H25ClN2O6
• Molecular Weight: 484.9 g/mol
• CAS No.: 634574-78-0

Description

7-Chloro-1-(3,4-dimethoxyphenyl)-2-(2-morpholinoethyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C25H25ClN2O6 and its molecular weight is 484.93. The purity is usually 95%.
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Scientific Research Applications

Photoluminescent Materials and Polymer Synthesis One area of application involves the synthesis of π-conjugated polymers and copolymers containing pyrrolopyrrole dione (DPP) units and phenylene units in the main chain. These materials are synthesized using palladium-catalysed aryl-aryl coupling reactions and exhibit strong photoluminescence. They possess high photochemical stability compared to saturated polymers with isolated DPP units, making them suitable for electronic applications due to their good solubility and processability into thin films (Beyerlein & Tieke, 2000).

Organic Synthesis and Chemical Reactions The compound has been utilized in chemical reactions to explore new synthetic routes to β-polyketone derivatives. For instance, its reaction with enamine has led to the formation of various condensation products, demonstrating its reactivity and potential in synthesizing complex organic molecules (Takeuchi et al., 1980). Additionally, studies on the ring-opening reactions of related compounds with cyclic secondary amines have provided insights into the chemical behavior and applications of these types of molecules in producing new chemical entities (Šafár̆ et al., 2000).

Molecular Interactions and Crystal Structures Investigations into the crystal structures and molecular interactions of related compounds, such as indole and pyrrole derivatives, have highlighted their potential in the design of materials with specific photophysical properties. These studies have detailed how molecular substitutions and crystalline forms influence material properties, which is crucial for developing new materials for opto-electronic applications (Kang et al., 2015).